isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• Molecular Formula: C21H24N2O5S
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 2-methylpropyl 6-(4-methoxycarbonylphenyl)-8-methyl-4-oxo-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C21H24N2O5S/c1-12(2)11-28-20(26)17-13(3)22-21-23(16(24)9-10-29-21)18(17)14-5-7-15(8-6-14)19(25)27-4/h5-8,12,18H,9-11H2,1-4H3
• InChI Key: OFTIKJWRJCMKDK-UHFFFAOYSA-N
• SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=C(C=C3)C(=O)OC)C(=O)OCC(C)C

Description

Isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound belongs to the class of pyrimidothiazine derivatives and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to exhibit antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. This compound has also been found to exhibit antibacterial and antifungal activities. In addition, it has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate in lab experiments include its potential therapeutic properties, which may provide a new avenue for the development of novel drugs. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate. These include further studies to fully understand its mechanism of action, the development of new derivatives with improved therapeutic properties, and the investigation of its potential use in the treatment of other diseases, such as diabetes and cardiovascular diseases. In addition, more studies are needed to determine the safety and toxicity of this compound in humans.
Conclusion:
Isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is a compound with potential therapeutic properties that has been studied extensively in the field of medicinal chemistry. Its biochemical and physiological effects, mechanism of action, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound as a novel drug for the treatment of various diseases.

Synthesis Methods

The synthesis of isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate involves the reaction of 2-amino-4-methylthiazole with ethyl acetoacetate to obtain ethyl 2-(4-methylthiazol-2-yl)acetate. This intermediate is then reacted with 4-(methoxycarbonyl)benzaldehyde in the presence of ammonium acetate to obtain the desired compound.

Scientific Research Applications

Isobutyl 6-[4-(methoxycarbonyl)phenyl]-8-methyl-4-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate has been studied for its potential therapeutic properties in various scientific research applications. It has been found to exhibit antibacterial, antifungal, and antitumor activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.